Cas no 2172037-91-9 (10-phenyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-phenyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2172037-91-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6102235
• PubChem ID: 165867935
• Update Time: 2025-10-31

10-phenyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-phenyl-2,6-dioxa-9-azaspiro4.5decane
• 2172037-91-9
• EN300-1641687
• 10-phenyl-2,6-dioxa-9-azaspiro[4.5]decane

• Inchi： 1S/C13H17NO2/c1-2-4-11(5-3-1)12-13(6-8-15-10-13)16-9-7-14-12/h1-5,12,14H,6-10H2
• InChI Key： AYSCQVOEQWGCDZ-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC=CC=2)C21COCC2

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 10-phenyl-2,6-dioxa-9-azaspiro4.5decane

Research Brief on 10-phenyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 2172037-91-9): Recent Advances and Applications

In recent years, the compound 10-phenyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 2172037-91-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in drug discovery and development. The compound's structural complexity and functional versatility make it an attractive scaffold for designing novel therapeutics targeting a range of diseases, including neurological disorders, infectious diseases, and cancer.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 10-phenyl-2,6-dioxa-9-azaspiro[4.5]decane derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro and in vivo assays to assess its biological activity. The results demonstrated significant inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another noteworthy development comes from a collaborative study between academic and industrial researchers, which investigated the application of 10-phenyl-2,6-dioxa-9-azaspiro[4.5]decane in central nervous system (CNS) drug development. The study highlighted the compound's ability to cross the blood-brain barrier (BBB) and modulate neurotransmitter systems, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Molecular docking simulations revealed strong interactions with specific receptors, providing insights into its mechanism of action.

In addition to its therapeutic potential, recent advancements in the scalable synthesis of 10-phenyl-2,6-dioxa-9-azaspiro[4.5]decane have been reported. A team of chemists developed a novel catalytic method that significantly reduces the number of synthetic steps and improves overall efficiency. This breakthrough not only lowers production costs but also enhances the feasibility of large-scale manufacturing for clinical applications.

Despite these promising findings, challenges remain in the development of 10-phenyl-2,6-dioxa-9-azaspiro[4.5]decane-based therapeutics. Issues such as off-target effects and long-term toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities position it as a valuable lead molecule for future drug discovery efforts.

In conclusion, the latest research on 10-phenyl-2,6-dioxa-9-azaspiro[4.5]decane (CAS: 2172037-91-9) underscores its potential as a versatile scaffold in medicinal chemistry. Continued exploration of its pharmacological properties and optimization of its synthetic routes will be crucial for translating these findings into clinically viable therapies. The compound's ability to target multiple disease pathways highlights its significance in the ongoing quest for innovative treatments in the chemical biology and pharmaceutical fields.